2-(4-Methylpiperazin-1-yl)-1,3-benzothiazol-6-amine

• IUPAC Name: 2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-amine
• InChI: InChI=1S/C12H16N4S/c1-15-4-6-16(7-5-15)12-14-10-3-2-9(13)8-11(10)17-12/h2-3,8H,4-7,13H2,1H3
• InChI Key: LIDFZJSMIUQYTK-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=NC3=C(S2)C=C(C=C3)N
• Molecular Formula: C12H16N4S
• Molecular Weight: 248.35 g/mol

Description

The compound “2-(4-Methylpiperazin-1-yl)-1,3-benzothiazol-6-amine” is a complex organic molecule. It contains a benzothiazole group (a bicyclic system consisting of a benzene ring fused to a thiazole ring), a methylpiperazine group (a piperazine ring with a methyl substituent), and an amine group (a nitrogen atom with a lone pair of electrons) .

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The benzothiazole and methylpiperazine groups are likely to contribute significantly to the compound’s three-dimensional shape and its chemical properties.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the benzothiazole, methylpiperazine, and amine groups. These functional groups could potentially participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be influenced by its molecular structure.

Scientific Research Applications

Spectroscopic Characterization and Molecular Structure

The spectroscopic characteristics and molecular structure of 2-(4-Methylpiperazin-1-yl)-1,3-benzothiazol-6-amine have been studied in detail. Research has focused on its molecular structure using single-crystal X-ray analysis and vibrational spectroscopy, revealing its amino tautomeric form in the solid state. These studies are crucial for understanding its chemical properties and potential applications (Al-Harthy et al., 2019).

Antimicrobial Evaluation

This compound has been evaluated for its antimicrobial properties. Studies have synthesized and tested various derivatives for in vitro antimicrobial activity, demonstrating its potential as an antimicrobial agent. This research highlights the compound's potential use in developing new antimicrobial treatments (Shafiq et al., 2016).

Synthesis and Biological Evaluation

Further research has involved the synthesis and biological evaluation of related compounds for their antibacterial, antifungal, and anthelmintic activities. These studies contribute significantly to understanding the broader range of biological activities and potential therapeutic uses of this class of compounds (Amnerkar et al., 2015).

Synthesis and Structural Elucidation

Research into the synthesis and structural elucidation of amino acetylenic and thiocarbonate derivatives of this compound has also been conducted. These studies focus on the potential antimicrobial applications of these derivatives, significantly contributing to the understanding of their chemical properties and potential medicinal uses (Alsarahni et al., 2017).

Preclinical Evaluation as Antitumor Agents

This compound has also been investigated for its potential as an antitumor agent. The research focuses on amino acid prodrugs of novel antitumor benzothiazoles, exploring their mechanisms of action and potential for clinical use. This highlights the compound's potential role in cancer treatment (Bradshaw et al., 2002).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, its mechanism of action might involve binding to a specific receptor or enzyme in the body.

Safety and Hazards

As with any chemical compound, handling “2-(4-Methylpiperazin-1-yl)-1,3-benzothiazol-6-amine” would require appropriate safety precautions. It’s important to refer to the compound’s Material Safety Data Sheet (MSDS) for specific information on its hazards, safe handling procedures, and emergency response measures.

Future Directions

The potential applications and future directions for this compound would depend on its properties and effects. It could potentially be explored for use in various fields, such as medicine, materials science, or chemical synthesis.